2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H11N3O2/c9-7-6(8(12)13)11-4-2-1-3-5(11)10-7/h1-4,9H2,(H,12,13)
• InChI Key: GNORCGIBWONBCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC(=C2C(=O)O)N)C1

Description

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1368174-08-6) is a bicyclic heterocyclic compound featuring an imidazo[1,2-a]pyridine core substituted with an amino group at position 2 and a carboxylic acid moiety at position 2. The compound is classified as hazardous, requiring strict storage conditions (e.g., avoidance of moisture, heat, and direct sunlight) and personal protective equipment (PPE) during handling due to risks of toxicity via ingestion, inhalation, or dermal exposure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with glyoxal in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents like thionyl chloride for converting the amino group to a halide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives or other substituted products.

Scientific Research Applications

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, including its role as an enzyme inhibitor or receptor modulator.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The compound’s fused bicyclic structure allows it to fit into active sites of enzymes or receptors, blocking their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid, highlighting differences in substituents, physicochemical properties, and synthetic accessibility:

Compound Name	Substituents	Molecular Formula	Molecular Weight	CAS Number	Key Properties
Target Compound : 2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid	2-amino, 3-carboxylic acid	C₈H₁₁N₃O₂ (inferred)	197.19 (calculated)	1368174-08-6	Requires strict storage (avoid moisture, heat); discontinued commercially
8-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride	8-methyl, 3-carboxylic acid (HCl salt)	C₉H₁₁ClN₂O₂	230.70	1211532-95-4	Hydrochloride salt likely enhances solubility; supplied by Enamine Ltd
2-(Difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid	2-difluoromethyl, 3-carboxylic acid	C₉H₁₀F₂N₂O₂	216.18	2060043-79-8	Difluoromethyl group increases lipophilicity; molar mass = 216.18 g/mol
2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine	2-methyl, 6-amine	C₈H₁₃N₃	151.21	1099621-16-5	Amine group at position 6 may enhance nucleophilic reactivity
2-Phenyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-amine hydrochloride	2-phenyl, 3-amine (HCl salt)	C₁₃H₁₆ClN₃	249.74	2044713-61-1	Aromatic phenyl substituent may influence π-π interactions; R&D use only

Structural and Functional Differences

Substituent Effects on Reactivity: The carboxylic acid group in the target compound (position 3) enables conjugation or salt formation, while amine substituents (e.g., in and ) facilitate nucleophilic reactions.

Physicochemical Properties :

• Hydrochloride salts (e.g., and ) exhibit higher aqueous solubility compared to free bases or acids, critical for pharmaceutical formulations.
• Aromatic substituents (e.g., phenyl in ) enhance molecular rigidity and may improve binding affinity in drug-receptor interactions.

Ethanol (C₂H₅OH) is a common solvent for imidazo[1,2-a]pyridine derivatives, as seen in and . Reactions with amines (e.g., ) are typical for functionalizing the imidazo[1,2-a]pyridine scaffold.

Biological Activity

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid is a nitrogen-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its diverse biological activities. This article delves into its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

The compound belongs to the imidazo[1,2-a]pyridine family, characterized by a fused bicyclic structure that contributes to its biological activity. The molecular formula is $C_8H_8N_4O_2$, with a molecular weight of approximately 192.18 g/mol. Its structure allows for various modifications that can enhance its pharmacological properties.

Biological Activities

Research indicates that derivatives of imidazo[1,2-a]pyridine exhibit a broad spectrum of biological activities:

• Anticancer Activity : Compounds within this class have shown significant anticancer effects. For instance, studies have demonstrated that certain derivatives can inhibit tumor growth and induce apoptosis in various cancer cell lines by targeting specific signaling pathways such as the p38 MAPK pathway .
• Antimicrobial Properties : These compounds also display potent antibacterial and antifungal activities. They have been effective against various pathogens, including those resistant to conventional antibiotics .
• Anti-inflammatory Effects : Imidazo[1,2-a]pyridine derivatives have been shown to reduce inflammation by inhibiting pro-inflammatory cytokines like TNF-α and IL-6 .
• Anticonvulsant Effects : Some studies suggest that these compounds may possess anticonvulsant properties, making them potential candidates for treating epilepsy .

Structure-Activity Relationship (SAR)

The SAR studies highlight how modifications to the imidazo[1,2-a]pyridine scaffold can influence biological activity:

Modification	Effect on Activity	Reference
Substitution at position 3	Enhanced anticancer activity
Alkyl groups at the nitrogen	Improved antibacterial efficacy
Hydroxyl groups at position 5	Increased anti-inflammatory properties

Case Studies

• Anticancer Study : A recent study explored a series of imidazo[1,2-a]pyridine derivatives against breast cancer cells (MCF-7). The most effective compound showed an IC50 value of 0.33 µM, significantly lower than standard chemotherapeutics .
• Antimicrobial Research : Another investigation assessed the antibacterial activity of modified imidazo[1,2-a]pyridine compounds against methicillin-resistant Staphylococcus aureus (MRSA). Results indicated a minimum inhibitory concentration (MIC) as low as 0.5 µg/mL for some derivatives .
• Inflammatory Response : A study conducted on LPS-stimulated macrophages demonstrated that certain imidazo[1,2-a]pyridine derivatives reduced TNF-α release by up to 97% at a concentration of 10 µM, showcasing their potential in treating inflammatory diseases .